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Compound of Interest

Compound Name: 1-Bromo-3,5-dinitrobenzene

Cat. No.: B094040

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-3,5-dinitrobenzene (CAS No. 18242-39-2). Adherence to these procedures is
essential to ensure personal safety and regulatory compliance in the laboratory.

Hazard Identification and Summary

1-Bromo-3,5-dinitrobenzene is a hazardous chemical that presents several risks. It is
classified as an irritant and can be harmful if swallowed, inhaled, or comes into contact with the
skin.[1][2] The compound may cause skin, eye, and respiratory tract irritation.[1][3] Some
aromatic nitro compounds have the potential to cause methemoglobinemia, a condition that
reduces the blood's ability to carry oxygen.[4][5]

Hazard Statements:

Harmful if swallowed.[1]

Harmful in contact with skin.[1]

Causes skin irritation.[1]

May cause an allergic skin reaction.[1]

Causes serious eye irritation.[1]
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o Harmful if inhaled.[1]

» May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory when handling this
compound. The following table summarizes the required PPE based on established safety
protocols for hazardous chemicals.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields, conforming
to EN 166 (EU) or NIOSH
(US). A face shield is required
when there is a risk of

splashes.

Protects against splashes and
vapors that can cause severe

eye irritation.[6]

Skin Protection

Fire/flame resistant and
impervious clothing. A lab coat
should be worn and buttoned.
[6] Full-length pants and
closed-toe shoes are

mandatory.[3]

Provides a barrier against

accidental skin contact.

Hand Protection

Chemical-impermeable gloves.

Butyl rubber gloves are
generally recommended for
nitro compounds. Always

inspect gloves prior to use.[3]

[6]

Prevents skin absorption, a
primary route of exposure for

nitro compounds.

Respiratory Protection

All' handling should be
performed in a certified
chemical fume hood.[3] If
engineering controls are
insufficient, use a full-face
respirator with an appropriate

organic vapor cartridge.

Protects against the inhalation

of harmful dust and vapors.

Operational Plan: Handling Procedures

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible.

o Verify that the chemical fume hood is functioning correctly.
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o Have a spill kit with an inert absorbent material (e.g., sand, vermiculite) available.[7]
e Handling:

Conduct all work with 1-Bromo-3,5-dinitrobenzene within a certified chemical fume hood

[e]

to minimize inhalation exposure.[3]

[e]

Avoid the formation of dust when handling the solid material.[8]

o

Wash hands thoroughly after handling and before any breaks.[9]

[¢]

Remove and wash contaminated clothing before reuse.[4]

Disposal Plan

Waste containing 1-Bromo-3,5-dinitrobenzene is classified as hazardous and must be
disposed of according to local, state, and federal regulations.[9]

o Waste Collection:

o Collect waste in a designated, properly labeled, and sealed container for "Halogenated
Organic Waste".[7]

o Do not mix with other waste streams unless compatibility is confirmed.[7]
o Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Do not fill containers beyond 90% capacity to allow for expansion.[7]
e Final Disposal:

o The recommended disposal method for halogenated nitroaromatic compounds is
incineration by a licensed hazardous waste disposal company.[7]

o Do not dispose of this chemical down the drain.[7]
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Emergency Procedures: Accidental Spills

o Evacuate: Immediately evacuate the affected area.
» Protect: Wear the appropriate PPE, including respiratory protection if necessary.[7]
e Contain: Contain the spill using an inert absorbent material.[7]

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[7]
o Clean: Clean the spill area with an appropriate solvent, followed by soap and water.[7]

o Report: Report the spill to the appropriate environmental health and safety personnel.

Workflow for Handling 1-Bromo-3,5-dinitrobenzene
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Caption: Workflow for the safe handling and disposal of 1-Bromo-3,5-dinitrobenzene.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b094040?utm_src=pdf-body-img
https://www.benchchem.com/product/b094040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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